methyl 3-(2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamido)thiophene-2-carboxylate
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Description
Methyl 3-(2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamido)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C22H18N4O5S and its molecular weight is 450.47. The purity is usually 95%.
BenchChem offers high-quality methyl 3-(2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamido)thiophene-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-(2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamido)thiophene-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Versatile Synthetic Applications
Synthon for Protecting Acetamidines : The derivative 3-methyl-4H-[1,2,4]-oxadiazol-5-one has been demonstrated as a versatile synthon for protecting acetamidines, showing stability under various conditions and allowing for further synthetic transformations (Moormann et al., 2004).
Heterocyclic Synthesis
Scaffolds for Highly Functionalized Compounds : The synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates provides a convenient scaffold for other highly functionalized derivatives, indicating the potential for creating diverse heterocyclic compounds with various applications (Ruano et al., 2005).
Antibacterial Activities
1,3,4-Oxadiazole Thioether Derivatives : Various derivatives containing the 1,3,4-oxadiazole moiety have shown promising antibacterial activities against specific pathogens, underscoring their potential for therapeutic use (Song et al., 2017).
Optical Applications
Nonlinear Optical Properties : A new thiophene-based conjugated polymer has been investigated for its third-order nonlinear optical properties, demonstrating potential applications in optical power limiting and other photonic devices (Poornesh et al., 2010).
Coordination Polymers
Structural Diversities and Luminescence Sensing : The synthesis and structural investigation of coordination polymers with oxadiazol-pyridine ligands have been explored, highlighting their structural diversities and potential applications in luminescence sensing for detecting specific ions in aqueous solutions (Ding et al., 2017).
properties
IUPAC Name |
methyl 3-[[2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O5S/c1-13-3-5-14(6-4-13)20-24-21(31-25-20)15-7-8-18(28)26(11-15)12-17(27)23-16-9-10-32-19(16)22(29)30-2/h3-11H,12H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFEICOOSEGIUNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)NC4=C(SC=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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